Cas no 2411254-05-0 (2-Chloro-1-[4-[(5-methyl-1,2-oxazol-3-yl)methylidene]piperidin-1-yl]ethanone)

• Product Name: 2-Chloro-1-[4-[(5-methyl-1,2-oxazol-3-yl)methylidene]piperidin-1-yl]ethanone
• CAS No: 2411254-05-0
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• CID: 5762552
• PubChem ID: 146086006
• Update Time: 2025-06-14

2-Chloro-1-[4-[(5-methyl-1,2-oxazol-3-yl)methylidene]piperidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• Z1562149586
• 2411254-05-0
• 2-chloro-1-{4-[(5-methyl-1,2-oxazol-3-yl)methylidene]piperidin-1-yl}ethan-1-one
• EN300-26592813
• 2-Chloro-1-[4-[(5-methyl-1,2-oxazol-3-yl)methylidene]piperidin-1-yl]ethanone

• Inchi： 1S/C12H15ClN2O2/c1-9-6-11(14-17-9)7-10-2-4-15(5-3-10)12(16)8-13/h6-7H,2-5,8H2,1H3
• InChI Key： WEYZBWMKFRLGHY-UHFFFAOYSA-N
• SMILES： ClCC(N1CC/C(=C\C2C=C(C)ON=2)/CC1)=O

Computed Properties

• Exact Mass: 254.0822054g/mol
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Chloro-1-[4-[(5-methyl-1,2-oxazol-3-yl)methylidene]piperidin-1-yl]ethanone

Comprehensive Overview of 2-Chloro-1-[4-[(5-methyl-1,2-oxazol-3-yl)methylidene]piperidin-1-yl]ethanone (CAS No. 2411254-05-0)

2-Chloro-1-[4-[(5-methyl-1,2-oxazol-3-yl)methylidene]piperidin-1-yl]ethanone (CAS No. 2411254-05-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine backbone with a 5-methyl-1,2-oxazole moiety, linked via a methylidene group, and is further functionalized with a chloroethanone group. This intricate architecture makes it a promising candidate for applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing interest in heterocyclic compounds like 2-Chloro-1-[4-[(5-methyl-1,2-oxazol-3-yl)methylidene]piperidin-1-yl]ethanone due to their versatility in modulating biological pathways. Researchers are particularly intrigued by its potential role in targeting inflammatory diseases and metabolic disorders, aligning with current trends in precision medicine. The compound's oxazole ring is known for its stability and bioactivity, which is why it frequently appears in high-throughput screening libraries for novel therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 2411254-05-0 involves multi-step organic transformations, including condensation and acylation reactions. Its chloroacetyl group offers a reactive handle for further derivatization, making it a valuable intermediate in medicinal chemistry. The compound's lipophilicity and molecular weight (calculated to be ~280.7 g/mol) suggest favorable pharmacokinetic properties, a critical factor in drug-likeness assessments.

In agrochemical applications, derivatives of 2-Chloro-1-[4-[(5-methyl-1,2-oxazol-3-yl)methylidene]piperidin-1-yl]ethanone have shown promise as plant growth regulators and pest control agents. The oxazole-piperidine hybrid structure may interfere with insect nervous systems or fungal cell membranes, though detailed mechanistic studies are still underway. This dual applicability in pharma and agro sectors underscores its interdisciplinary relevance.

Environmental and safety profiles of CAS No. 2411254-05-0 are under rigorous evaluation, reflecting the broader demand for green chemistry solutions. Computational models predict moderate biodegradability, but lab-scale ecotoxicity data remain sparse. As regulatory frameworks evolve, especially in the EU and North America, such data will be pivotal for industrial adoption.

The compound's nomenclature often raises queries about its IUPAC naming conventions and SMILES notation (e.g., ClCC(=O)N1CCC(=CC2=NOC(=C2)C)CC1). These technical details are frequently searched in academic and industrial databases, highlighting the need for clear documentation. Patent filings referencing this structure have surged since 2020, particularly in bioconjugation and prodrug technologies.

Emerging trends in AI-driven drug design have also spotlighted 2411254-05-0, as machine learning models identify its scaffold as a "privileged structure" for target engagement. Virtual screening pipelines prioritize such motifs for fragment-based drug discovery, further amplifying its commercial appeal. Collaborative projects between academia and biotech firms aim to optimize its synthetic routes for scalability.

In summary, 2-Chloro-1-[4-[(5-methyl-1,2-oxazol-3-yl)methylidene]piperidin-1-yl]ethanone represents a compelling case study in modern chemical innovation. Its multifaceted applications—from small-molecule therapeutics to sustainable agriculture—reflect the convergence of cutting-edge science and industrial demand. As research progresses, this compound is poised to play a pivotal role in addressing global health and environmental challenges.